(Chloromethyl)(dichloromethyl)dimethylsilane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Chloromethyl(dichloromethyl)dimethylsilane is a compound that falls within the class of organosilicon compounds, which are characterized by the presence of carbon-silicon (C-Si) bonds. These compounds are of significant interest due to their unique properties and potential applications in various fields, including materials science and organic synthesis.
Synthesis Analysis
The synthesis of chloromethylsilanes can involve various starting materials and reagents. For instance, the reaction between dichlorodimethylsilane and sodium potassium bismuthide leads to the formation of a cage compound with a unique structure, as demonstrated in the synthesis of decamethyl-1,4-dibismutha-2,3,5,6,7-pentasilabicyclo[2.2.1]heptane . Additionally, the telomerization of dimethylcyclosiloxanes with dichlorodimethylsilane results in the formation of α,ω-dichloropolydimethylsiloxanes, which are polymer-homologs containing inorganic chains .
Molecular Structure Analysis
The molecular structure of chloromethylsilanes has been extensively studied using various techniques such as X-ray crystallography and gas-phase electron diffraction. For example, the molecular structure of chloro[1-{1,1-dimethyl-2-(4′methoxybenzoyl)hydrazonium} methyl]dimethylsilane has been determined by X-ray analysis, revealing a trigonal-bipyramidal coordination with axial O and Cl atoms . Similarly, the structure of (OSi)chloro[1-(1,1-dimethyl-2-trifluoroacetylhydrazonium)methyl]dimethylsilane has been elucidated, showing a chelate six-membered silacarbofunctional cycle .
Chemical Reactions Analysis
Chloromethylsilanes undergo various chemical reactions, including thermal rearrangement and reactions with diols. The thermal rearrangement of chloromethylsilanes, such as (chloromethyl)dimethylsilane, involves the migration of a chlorine atom from carbon to silicon and a simultaneous hydrogen migration from silicon to carbon, forming different chlorosilanes . Moreover, (chloromethyl)trichlorosilane reacts with 2,2-dimethylpropane-1,3-diol to produce α-carbofunctional heterocycles, indicating the versatility of these compounds in forming cyclic structures .
Physical and Chemical Properties Analysis
The physical and chemical properties of chloromethylsilanes are influenced by their molecular structure and conformation. Gas-phase electron diffraction studies have provided insights into the conformational composition and torsional potential of compounds like chloromethyldichloromethylsilane and chloromethyldimethylchlorosilane, revealing the existence of anti and gauche conformers and their respective energy differences . These properties are crucial for understanding the behavior of chloromethylsilanes in different environments and their potential applications.
Scientific Research Applications
Synthesis and Chemical Reactions
(Chloromethyl)(dichloromethyl)dimethylsilane has been explored in the synthesis of various organosilicon compounds. For instance, it has been used in the reactions with metals such as zinc and magnesium to investigate the synthesis of 1,1-dimethylsilicocyclopropane. This research aimed at understanding the formation of cyclopropanes from 1,3-dihalopropanes under specific conditions, shedding light on the reactivity and potential applications of bis-(halomethyl)-dimethylsilanes in creating novel organosilicon structures (J. Roberts & S. Dev, 1951).
Organofunctional Disilanes
The compound has also been a subject of interest in the study of organofunctional disilanes. Researchers have synthesized new organofunctional disilanes like (dichloromethyl)pentamethyldisilane and explored their chemical behaviors. These studies provide insights into the synthesis and potential applications of disilanes in materials science and organosilicon chemistry (M. Kumada & M. Ishikawa, 1964).
Radical Cascade Reactions
In synthetic chemistry, this compound has been utilized in radical cascade reactions to efficiently produce fused polycyclic cyclopropanes. These reactions highlight the versatility of (dichloromethyl)dimethylsilyl ethers as both initiators and terminators in radical processes, offering a pathway to designing novel organic synthesis strategies (Matthew L. Maddess et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
(Chloromethyl)(dichloromethyl)dimethylsilane is a type of organosilicon compoundIt is often used as a reagent in chemical reactions .
Mode of Action
The compound interacts with its targets through chemical reactions. One common reaction is hydrolysis, where this compound reacts with water to form (chloromethyl)dimethylsilanol . This reaction is facilitated by the presence of a catalyst .
Biochemical Pathways
These materials can have a wide range of applications, from construction materials to pharmaceuticals .
Pharmacokinetics
Like other organosilicon compounds, it is likely to have low bioavailability due to its poor solubility in water .
Result of Action
The primary result of this compound’s action is the formation of new compounds through chemical reactions. For example, its hydrolysis results in the formation of (chloromethyl)dimethylsilanol . This compound can then be used in further reactions to create a variety of useful materials .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the rate of its hydrolysis reaction can be affected by the pH and temperature of the environment . Additionally, the compound is sensitive to moisture and should be stored in a dry, cool place .
properties
IUPAC Name |
chloromethyl-(dichloromethyl)-dimethylsilane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9Cl3Si/c1-8(2,3-5)4(6)7/h4H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUIHDDQMGCGAQN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(CCl)C(Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9Cl3Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70563814 |
Source
|
Record name | (Chloromethyl)(dichloromethyl)dimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70563814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.55 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18171-70-5 |
Source
|
Record name | (Chloromethyl)(dichloromethyl)dimethylsilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70563814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.